Cas no 83431-81-6 ( )
structure
Product Name:
CAS No:83431-81-6
MF:C25H40N2O2
MW:400.5973072052
CID:988878
PubChem ID:300763
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- (6Z)-6-(5-heptadecyl-3H-1,3,4-oxadiazol-2-ylidene)cyclohexa-2,4-dien-1-one
- 83431-81-6
- DTXSID40419394
- NSC176076
- NSC-176076
-
-
- Inchi： 1S/C25H40N2O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-21-24-26-27-25(29-24)22-19-17-18-20-23(22)28/h17-20,28H,2-16,21H2,1H3
- InChI Key： HVDUQRMEQQIGOC-UHFFFAOYSA-N
- SMILES： O1C(C2C=CC=CC=2O)=NN=C1CCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 400.308978523g/mol
- Monoisotopic Mass: 400.308978523g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 29
- Rotatable Bond Count: 17
- Complexity: 380
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.8
- Topological Polar Surface Area: 59.2Ų
Related Literature
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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